Cas no 898765-88-3 ( )
structure
Product Name:
CAS No:898765-88-3
MF:C12H14ClFO
MW:228.690366268158
CID:994100
PubChem ID:24724053
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-5-fluorophenyl)-2,2-dimethylbutan-1-one
- 3'-CHLORO-2,2-DIMETHYL-5'-FLUOROBUTYROPHENONE
- 898765-88-3
- MFCD03841152
- DTXSID30642452
- AKOS016019456
- 1-(3-Chloro-5-fluorophenyl)-2,2-dimethyl-1-butanone
-
-
- MDL： MFCD03841152
- Inchi： 1S/C12H14ClFO/c1-4-12(2,3)11(15)8-5-9(13)7-10(14)6-8/h5-7H,4H2,1-3H3
- InChI Key： VZTVURXVCVIHAH-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C(C(C)(C)CC)=O)F
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.09800
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203952-1g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 203952-2g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 203952-5g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AD09790-1g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AD09790-2g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AD09790-5g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
898765-88-3 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk